S-Methyl-5'-methylthioadenosine
S-Methyl-5'-methylthioadenosine
5'-(dimethylsulfonio)-5'-deoxyadenosine is a nucleobase-containing molecular entity.
Brand Name:
Vulcanchem
CAS No.:
15648-76-7
VCID:
VC21026097
InChI:
InChI=1S/C12H18N5O3S/c1-21(2)3-6-8(18)9(19)12(20-6)17-5-16-7-10(13)14-4-15-11(7)17/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,13,14,15)/q+1/t6-,8-,9-,12-/m1/s1
SMILES:
C[S+](C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula:
C12H18N5O3S+
Molecular Weight:
312.37 g/mol
S-Methyl-5'-methylthioadenosine
CAS No.: 15648-76-7
Cat. No.: VC21026097
Molecular Formula: C12H18N5O3S+
Molecular Weight: 312.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5'-(dimethylsulfonio)-5'-deoxyadenosine is a nucleobase-containing molecular entity. |
|---|---|
| CAS No. | 15648-76-7 |
| Molecular Formula | C12H18N5O3S+ |
| Molecular Weight | 312.37 g/mol |
| IUPAC Name | [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-dimethylsulfanium |
| Standard InChI | InChI=1S/C12H18N5O3S/c1-21(2)3-6-8(18)9(19)12(20-6)17-5-16-7-10(13)14-4-15-11(7)17/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,13,14,15)/q+1/t6-,8-,9-,12-/m1/s1 |
| Standard InChI Key | DVNIRPKXKMIDQU-WOUKDFQISA-N |
| Isomeric SMILES | C[S+](C)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O |
| SMILES | C[S+](C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
| Canonical SMILES | C[S+](C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
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